Cas no 4850-82-2 (Benzenepropanoic acid, a-benzoyl-b-oxo-, ethyl ester)

Benzenepropanoic acid, a-benzoyl-b-oxo-, ethyl ester structure
4850-82-2 structure
Product Name:Benzenepropanoic acid, a-benzoyl-b-oxo-, ethyl ester
CAS No:4850-82-2
MF:C18H16O4
MW:296.317245483398
CID:331107
PubChem ID:78563
Update Time:2025-04-19

Benzenepropanoic acid, a-benzoyl-b-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, a-benzoyl-b-oxo-, ethyl ester
    • ethyl 2-benzoyl-3-oxo-3-phenylpropionate
    • ethyl 2-benzoyl-3-oxo-3-phenylpropanoate
    • UNII-RTX9NA3M2E
    • EINECS 225-442-3
    • Benzenepropanoic acid, alpha-benzoyl-beta-oxo-, ethyl ester
    • NS00031804
    • NSC-631498
    • NSC631498
    • NSC-97363
    • Dibenzoylacetic acid, ethyl ester
    • 4850-82-2
    • ethyl 2-benzoyl-3-oxo-3-phenyl-propanoate
    • NSC97363
    • DTXSID00197545
    • Ethyl alpha-benzoyl-beta-oxobenzenepropanoate
    • NSC 97363
    • RTX9NA3M2E
    • Inchi: 1S/C18H16O4/c1-2-22-18(21)15(16(19)13-9-5-3-6-10-13)17(20)14-11-7-4-8-12-14/h3-12,15H,2H2,1H3
    • InChI Key: JHWPTSCKSATEQK-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(C1C=CC=CC=1)=O)C(C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 296.10488
  • Monoisotopic Mass: 296.104859
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.4
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.184
  • Boiling Point: 433°Cat760mmHg
  • Flash Point: 190.9°C
  • Refractive Index: 1.564
  • PSA: 60.44
  • LogP: 2.93150
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